Cas no 1806576-91-9 (2-Aminobenzo[d]oxazol-6-ol)

• Product Name: 2-Aminobenzo[d]oxazol-6-ol
• CAS No: 1806576-91-9
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 4618053
• PubChem ID: 91659224
• Update Time: 2025-06-08

2-Aminobenzo[d]oxazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-Aminobenzo[d]oxazol-6-ol
• BS-31380
• 1806576-91-9
• F77310
• 2-AMINO-1,3-BENZOXAZOL-6-OL

• Inchi： 1S/C7H6N2O2/c8-7-9-5-2-1-4(10)3-6(5)11-7/h1-3,10H,(H2,8,9)
• InChI Key： DHVVLFDEVIVGAO-UHFFFAOYSA-N
• SMILES： O1C(N)=NC2C=CC(=CC1=2)O

Computed Properties

• Exact Mass: 150.042927438g/mol
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-Aminobenzo[d]oxazol-6-ol

Comprehensive Overview of 2-Aminobenzo[d]oxazol-6-ol (CAS No. 1806576-91-9): Properties, Applications, and Research Insights

2-Aminobenzo[d]oxazol-6-ol (CAS No. 1806576-91-9) is a heterocyclic organic compound gaining significant attention in pharmaceutical and material science research. This benzoxazole derivative features an amino group at the 2-position and a hydroxyl group at the 6-position, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting inflammatory pathways and neurological disorders, aligning with current trends in personalized medicine.

The compound's unique molecular structure contributes to its hydrogen-bonding capacity and chelation properties, which are critical for designing small-molecule inhibitors. Recent studies highlight its role in developing fluorescence probes for cellular imaging, addressing the growing demand for diagnostic tools in cancer research. Its low toxicity profile and metabolic stability make it attractive for medicinal chemistry applications, especially in optimizing kinase inhibitors—a hot topic in targeted cancer therapies.

In material science, 2-Aminobenzo[d]oxazol-6-ol serves as a building block for organic semiconductors and photovoltaic materials. Its electron-rich scaffold enhances charge transport properties, relevant to OLED technology and sustainable energy solutions—key areas in the green chemistry movement. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical studies.

Frequently searched questions include "How does 2-Aminobenzo[d]oxazol-6-ol interact with biological targets?" and "What are the synthetic routes for CAS 1806576-91-9?". Current literature emphasizes its structure-activity relationships in modulating enzyme functions, particularly in neurodegenerative disease models. The compound's solubility in DMSO and PBS buffer facilitates in vitro assays, supporting its use in high-throughput screening platforms.

Ongoing research explores 2-Aminobenzo[d]oxazol-6-ol's potential in antibacterial coatings, responding to the global need for antimicrobial resistance solutions. Its metal-chelating ability also shows promise in environmental remediation applications, such as heavy metal detection systems. As a research chemical, proper handling under GLP guidelines ensures reproducibility in studies investigating its thermodynamic stability and reaction kinetics.

The compound's crystallographic data reveals a planar conformation ideal for π-stacking interactions, explaining its efficacy in molecular recognition systems. Patent analyses indicate rising interest in derivatization strategies to enhance its blood-brain barrier permeability—a crucial factor for CNS drug development. With computational chemistry advances, QSAR models predict improved bioavailability of its analogs.

In summary, 2-Aminobenzo[d]oxazol-6-ol (CAS 1806576-91-9) represents a multifaceted compound bridging pharmacology and advanced materials. Its evolving applications reflect interdisciplinary innovation, from bioconjugation techniques to smart material design, positioning it as a valuable asset in contemporary scientific exploration.